Cas no 1147430-20-3 (N-(1-cyanocycloheptyl)-2-(cyclopentylsulfanyl)acetamide)

• Product Name: N-(1-cyanocycloheptyl)-2-(cyclopentylsulfanyl)acetamide
• CAS No: 1147430-20-3
• MF: C₁₅H₂₄N₂OS
• MW: 280.428862571716
• CID: 5450233
• PubChem ID: 40143446
• Update Time: 2025-06-11

N-(1-cyanocycloheptyl)-2-(cyclopentylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanocycloheptyl)-2-(cyclopentylthio)acetamide
• 1147430-20-3
• Z280193914
• AB01007741-01
• N-(1-cyanocycloheptyl)-2-(cyclopentylsulfanyl)acetamide
• EN300-26683428

• Inchi： 1S/C15H24N2OS/c16-12-15(9-5-1-2-6-10-15)17-14(18)11-19-13-7-3-4-8-13/h13H,1-11H2,(H,17,18)
• InChI Key： VFZOBJYKFGFOMX-UHFFFAOYSA-N
• SMILES： S(CC(NC1(C#N)CCCCCC1)=O)C1CCCC1

Computed Properties

• Exact Mass: 280.16093457g/mol
• Monoisotopic Mass: 280.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.6±43.0 °C(Predicted)
• pka: 11.99±0.20(Predicted)

Additional information on N-(1-cyanocycloheptyl)-2-(cyclopentylsulfanyl)acetamide

N-(1-Cyanocycloheptyl)-2-(Cyclopentylsulfanyl)Acetamide: A Comprehensive Overview

N-(1-Cyanocycloheptyl)-2-(Cyclopentylsulfanyl)Acetamide, identified by the CAS Registry Number 1147430-20-3, is a complex organic compound with a unique molecular structure that has garnered significant attention in recent scientific research. This compound is characterized by its combination of a cycloheptyl ring substituted with a cyano group and a cyclopentylsulfanyl group attached to an acetamide moiety. The interplay of these structural elements contributes to its distinctive chemical properties and potential applications in various fields, including pharmacology, materials science, and biotechnology.

The molecular structure of N-(1-Cyanocycloheptyl)-2-(Cyclopentylsulfanyl)Acetamide is notable for its cyclic frameworks, which provide stability and versatility in chemical reactions. The cycloheptyl ring, substituted with a cyano group, introduces rigidity and electronic effects that can influence the compound's reactivity and solubility. Meanwhile, the cyclopentylsulfanyl group adds a sulfur-containing functional group, which is known for its ability to participate in various bonding interactions, including hydrogen bonding and π-π interactions. This combination makes the compound a promising candidate for exploring novel chemical reactions and material properties.

Recent studies have focused on the synthesis and characterization of N-(1-Cyanocycloheptyl)-2-(Cyclopentylsulfanyl)Acetamide. Researchers have developed efficient synthetic routes to construct this compound, often employing multi-component reactions or stepwise synthesis strategies. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its potential applications in drug discovery and material science.

In terms of biological activity, N-(1-Cyanocycloheptyl)-2-(Cyclopentylsulfanyl)Acetamide has shown promising results in preliminary assays targeting specific enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, suggesting its potential as a lead compound for anti-inflammatory or anti-cancer drug development. Additionally, the compound's unique structure may allow it to act as a scaffold for further functionalization, enabling the creation of derivatives with enhanced bioactivity and selectivity.

The material science community has also taken interest in this compound due to its potential as a building block for advanced materials. Its rigid cyclic structures and functional groups make it suitable for applications in polymer chemistry or as a component in self-assembling systems. Recent research has explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

From an environmental standpoint, understanding the degradation pathways of N-(1-Cyanocycloheptyl)-2-(Cyclopentylsulfanyl)Acetamide is crucial for assessing its ecological impact. Studies have indicated that under specific conditions, such as microbial degradation or photolysis, the compound can break down into less complex molecules. However, further research is needed to fully characterize its environmental fate and ensure sustainable practices in its production and use.

In conclusion, N-(1-Cyanocycloheptyl)-2-(Cyclopentylsulfanyl)Acetamide (CAS No.: 1147430-20-3) represents a versatile organic compound with diverse applications across multiple scientific disciplines. Its unique molecular architecture provides a foundation for exploring innovative solutions in drug development, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.